Cas no 2009529-36-4 (2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol)

2-5-Amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol is a heterocyclic compound featuring a pyrazole core with an amino and hydroxyl functional group. Its molecular structure, incorporating multiple nitrogen atoms, lends itself to applications in coordination chemistry and pharmaceutical intermediates. The presence of both amino and hydroxyl groups enhances its reactivity, making it a versatile building block for synthesizing more complex molecules. This compound exhibits potential in medicinal chemistry due to its ability to participate in hydrogen bonding and metal coordination, which may be leveraged in drug design. Its stability under standard conditions further supports its utility in research and industrial applications.
2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol structure
2009529-36-4 structure
Product Name:2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol
CAS No:2009529-36-4
MF:C8H11N5O
MW:193.205840349197
CID:6507912
PubChem ID:63079415
Update Time:2025-10-29

2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol
    • [3,3'-Bi-1H-pyrazole]-1-ethanol, 5-amino-
    • 2-(5-Amino-1h,2'h-[3,3'-bipyrazol]-1-yl)ethan-1-ol
    • Inchi: 1S/C8H11N5O/c9-8-5-7(6-1-2-10-11-6)12-13(8)3-4-14/h1-2,5,14H,3-4,9H2,(H,10,11)
    • InChI Key: XSPLTUJCXFISDU-UHFFFAOYSA-N
    • SMILES: N1(CCO)C(N)=CC(C2C=CNN=2)=N1

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Predicted)
  • Boiling Point: 565.9±50.0 °C(Predicted)
  • pka: 11.87±0.10(Predicted)

2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1149161-0.05g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
0.05g
$888.0 2023-10-25
Enamine
EN300-1149161-0.1g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
0.1g
$930.0 2023-10-25
Enamine
EN300-1149161-0.25g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
0.25g
$972.0 2023-10-25
Enamine
EN300-1149161-0.5g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
0.5g
$1014.0 2023-10-25
Enamine
EN300-1149161-1.0g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4
1g
$1343.0 2023-06-09
Enamine
EN300-1149161-2.5g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
2.5g
$2071.0 2023-10-25
Enamine
EN300-1149161-5.0g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4
5g
$3894.0 2023-06-09
Enamine
EN300-1149161-10.0g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4
10g
$5774.0 2023-06-09
Enamine
EN300-1149161-1g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
1g
$1057.0 2023-10-25
Enamine
EN300-1149161-5g
2-[5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
2009529-36-4 95%
5g
$3065.0 2023-10-25

Additional information on 2-5-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol

2-Amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol: A Comprehensive Overview

The compound with CAS No. 2009529-36-4, commonly referred to as 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a pyrazole ring system, an amino group, and a hydroxyl group, making it a versatile scaffold for various chemical modifications and functionalizations.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to interact with key enzymes and receptors involved in processes such as inflammation, apoptosis, and cell proliferation. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylethan-1-ol exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound in the development of anti-cancer therapies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring system. Key steps include the formation of the amino group and the subsequent introduction of the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These improvements are particularly important given the increasing demand for pyrazole derivatives in both academic research and industrial applications.

In terms of applications, 2-amino-3-(1H-pyrazol-5-yl)-1H-pyrazol-1-ylenethanols have been explored for their potential in drug delivery systems. Their ability to form stable complexes with various drugs has made them attractive candidates for targeted drug delivery. Additionally, their hydroxyl group provides opportunities for further functionalization, enabling the creation of hybrid molecules with enhanced bioavailability and efficacy.

From a structural perspective, the molecule's pyrazole ring is a key feature that contributes to its stability and reactivity. The presence of an amino group enhances its ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. Furthermore, the hydroxyl group introduces polarity to the molecule, increasing its solubility in aqueous environments—a property that is highly desirable for pharmaceutical applications.

Recent research has also focused on the toxicological profile of this compound. Studies conducted in vitro and in vivo have indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further preclinical testing. However, additional studies are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 2-amino

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk